Thelephantin B
Overview
Description
Thelephantin B is a natural product found in Thelephora aurantiotincta with data available.
Scientific Research Applications
Isolation and Structural Elucidation
Thelephantin B, along with other derivatives like Thelephantins A and C, was isolated from the mushroom Thelephora aurantiotincta. These compounds were identified through extensive spectroscopic analysis, including high-resolution 2D NMR, MS, IR, and UV spectra, which helped in understanding their molecular structure (Quang et al., 2003).
Synthesis and Anticancer Activity
Thelephantin B, as a part of a group of p-terphenyl derivatives, was synthesized in a study aimed at exploring its potential applications in cancer treatment. This synthesis provided a practical route for creating these compounds, which demonstrated cytotoxicity against cancer cells like HepG2 and Caco2 (Fujiwara et al., 2012).
Contribution to Traditional Medicine and Pharmacology
A study on the mushroom Thelephora terrestris, which contains similar p-terphenyl derivatives, including Thelephantins F and H, adds to the understanding of the potential pharmacological applications of these compounds. Thelephantins have been identified as active components in various traditional medicine practices, suggesting a wide range of possible therapeutic applications (Radulović et al., 2005).
Inhibitory Activity Against TNF-alpha Production
The total synthesis of Thelephantin G and its structure revision provided insights into its biological activity. This research revealed the compound's strong inhibitory effect on TNF-alpha production in rat basophilic leukemia cells, hinting at its potential anti-inflammatory and anticancer properties (Ye et al., 2009).
Selective Cytotoxicity in Cancer Treatment
Thelephantin O, a related compound, was studied for its selective cytotoxic effects on cancer cells. This research highlighted the potential of Thelephantin derivatives in developing cancer-selective therapeutic agents (Norikura et al., 2011).
Iron Chelation and Inhibition of Cancer Cell Proliferation
A study on thelephantin O demonstrated that its cytotoxicity was linked to its ability to chelate iron ions. This finding provides a novel understanding of how p-terphenyl compounds like Thelephantin B might exert anticancer effects by disrupting iron homeostasis in cancer cells (Norikura et al., 2013).
properties
Molecular Formula |
C31H28O9 |
|---|---|
Molecular Weight |
544.5 g/mol |
IUPAC Name |
[4-hexanoyloxy-2,5-dihydroxy-3,6-bis(4-hydroxyphenyl)phenyl] 4-hydroxybenzoate |
InChI |
InChI=1S/C31H28O9/c1-2-3-4-5-24(35)39-29-25(18-6-12-21(32)13-7-18)28(37)30(40-31(38)20-10-16-23(34)17-11-20)26(27(29)36)19-8-14-22(33)15-9-19/h6-17,32-34,36-37H,2-5H2,1H3 |
InChI Key |
PVJPNBBVZSBLLI-UHFFFAOYSA-N |
SMILES |
CCCCCC(=O)OC1=C(C(=C(C(=C1C2=CC=C(C=C2)O)O)OC(=O)C3=CC=C(C=C3)O)C4=CC=C(C=C4)O)O |
Canonical SMILES |
CCCCCC(=O)OC1=C(C(=C(C(=C1C2=CC=C(C=C2)O)O)OC(=O)C3=CC=C(C=C3)O)C4=CC=C(C=C4)O)O |
synonyms |
thelephantin B |
Origin of Product |
United States |
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